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Compound of Interest

Compound Name: CAY10499

CAS No.: 359714-55-9

Cat. No.: B1668648

Get Quote

Researchers and drug development professionals handling CAY10499 must adhere to strict

safety and disposal protocols to ensure a safe laboratory environment and compliance with

regulations. This guide provides essential, step-by-step information for the proper disposal of

CAY10499, its solutions, and contaminated materials.

Essential Safety and Handling Precautions
Before disposal, it is crucial to follow all handling recommendations outlined in the Safety Data

Sheet (SDS). CAY10499 should be handled by trained personnel in a well-ventilated area,

utilizing appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat. Avoid inhalation of dust or contact with skin and eyes.

Step-by-Step Disposal Procedures
The primary principle for the disposal of CAY10499 is that it must be treated as hazardous

chemical waste. Under no circumstances should it be disposed of in the regular trash or down

the sanitary sewer.

Waste Identification and Segregation:
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All waste containing CAY10499, whether in solid form, dissolved in a solvent, or as

contaminated lab materials, must be segregated from non-hazardous waste.

Use separate, clearly labeled, and leak-proof containers for solid and liquid waste.

Disposal of Unused or Expired CAY10499:

Solid Form: Collect any unused or expired solid CAY10499 in a designated hazardous

waste container. Ensure the container is tightly sealed.

Solutions:

Organic Solvents: Solutions of CAY10499 in organic solvents such as Dimethyl

Sulfoxide (DMSO), ethanol, or Dimethylformamide (DMF) must be collected in a

designated solvent waste container.

Aqueous Solutions: Given its low aqueous solubility, large volumes of aqueous waste

are not anticipated. However, any aqueous solutions containing CAY10499 must be

collected as hazardous aqueous waste and not poured down the drain.

Disposal of Contaminated Materials:

Personal Protective Equipment (PPE): Any disposable PPE, such as gloves, that has

come into contact with CAY10499 should be disposed of in a designated solid hazardous

waste container.

Labware: Disposable labware (e.g., pipette tips, tubes) contaminated with CAY10499 must

be discarded as solid hazardous waste. Reusable glassware should be decontaminated

following standard laboratory procedures for hazardous chemicals before washing.

Storage and Final Disposal:

Store all CAY10499 waste containers in a designated, well-ventilated, and secure

hazardous waste accumulation area.

Arrange for the pickup and disposal of all CAY10499 waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.
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Always adhere to all local, state, and federal regulations concerning hazardous waste

disposal.

Key Chemical Properties for Disposal
Considerations
The following table summarizes key physical and chemical properties of CAY10499 relevant to

its handling and disposal.

Property Value

Physical State Crystalline Solid

Solubility in DMSO approx. 20 mg/mL[1]

Solubility in Ethanol approx. 2 mg/mL[1]

Solubility in DMF approx. 20 mg/mL[1]

Aqueous Solubility Sparingly soluble in aqueous buffers[1]

Disposal Process Workflow
The following diagram illustrates the decision-making process for the proper disposal of

CAY10499 and related waste materials.
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Caption: A flowchart outlining the proper disposal path for CAY10499 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1668648?utm_src=pdf-custom-synthesis#bc-rfq
https://blog.idrenvironmental.com/how-to-dispose-of-lab-chemicals
https://www.benchchem.com/product/b1668648/docs#proper-disposal-of-cay10499-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1668648/docs#proper-disposal-of-cay10499-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1668648/docs#proper-disposal-of-cay10499-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1668648/docs#proper-disposal-of-cay10499-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1668648?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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